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Compound of Interest

Compound Name: 2-(Aminooxy)ethanol

Cat. No.: B112469 Get Quote

Essential safety protocols and logistical plans are critical for the secure and effective use of 2-
(Aminooxy)ethanol in research and development. This guide provides immediate, procedural,

and step-by-step instructions for laboratory professionals, ensuring the safe handling and

disposal of this corrosive compound. By adhering to these guidelines, researchers can mitigate

risks and maintain a secure laboratory environment.

Understanding the Hazards
2-(Aminooxy)ethanol is classified as a corrosive substance that can cause severe skin burns

and eye damage.[1][2][3] Inhalation may lead to respiratory irritation, and ingestion can be

harmful.[1][3][4] It is crucial to handle this chemical with appropriate personal protective

equipment and within a controlled environment to minimize exposure risks.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for 2-
(Aminooxy)ethanol.
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Property Value Source

Molecular Formula C₂H₇NO₂ [5]

Molecular Weight 77.08 g/mol [5]

Boiling Point 238.6°C at 760 mmHg [6]

Flash Point 98.1°C [6]

Density 1.115 g/cm³ [6]

pH 11.8 [7]

LD50 Oral (Rat) 3 g/kg [1][3][4]

LD50 Dermal (Rabbit) 1260 mg/kg [1][3][4]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling 2-(Aminooxy)ethanol. The

following equipment should be utilized to ensure personal safety.

PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes that

can cause severe eye

damage.[1][8]

Hand Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Silver

Shield®/4H®).

Prevents skin contact and

chemical burns.[1][4]

Body Protection

Chemical-resistant apron or

coveralls and closed-toe

shoes.

Protects against accidental

spills and splashes.[1][8][9]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. If

ventilation is inadequate, a

NIOSH/MSHA approved

respirator is necessary.

Minimizes inhalation of harmful

vapors.[1][8][9]
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Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 2-(Aminooxy)ethanol is essential to maintain a safe

laboratory environment.

Preparation and Inspection:

Ensure all necessary PPE is in good condition and readily available.

Verify that a safety shower and eyewash station are accessible and operational.[7]

Work within a properly functioning chemical fume hood.[1]

Inspect the container of 2-(Aminooxy)ethanol for any signs of damage or leaks before

handling.

Handling and Use:

Carefully open the container, avoiding splashes or the release of vapors.

Use only compatible equipment (e.g., glass, stainless steel) for transferring and handling

the chemical.

Dispense the required amount of the chemical slowly and carefully.

Keep the container tightly closed when not in use.[1]

Post-Handling:

Thoroughly clean the work area after use.

Decontaminate any equipment that has come into contact with the chemical.

Remove and properly dispose of contaminated PPE.

Wash hands thoroughly with soap and water after handling.[10]

Emergency Procedures
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In the event of an exposure or spill, immediate action is critical.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][11]

Skin Contact: Immediately remove contaminated clothing and wash the affected skin area

with plenty of soap and water for at least 15 minutes. Seek immediate medical attention.[1]

[11]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1]

Spill: Evacuate the area. For small spills, absorb with an inert material (e.g., sand,

vermiculite) and place in a suitable container for disposal. For large spills, contact your

institution's environmental health and safety department. Do not wash spills into the sewer

system.[4][7][11]

Disposal Plan
Proper disposal of 2-(Aminooxy)ethanol and its contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect all waste containing 2-(Aminooxy)ethanol in a designated, properly labeled, and

sealed container.

Do not mix with other waste streams unless compatibility is confirmed.

Labeling and Storage:

Clearly label the waste container as "Hazardous Waste" and include the chemical name

"2-(Aminooxy)ethanol".
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Store the waste container in a designated, well-ventilated, and secure area, away from

incompatible materials.

Disposal:

Dispose of the hazardous waste through your institution's approved hazardous waste

disposal program.[1][4]

Follow all local, state, and federal regulations for hazardous waste disposal.

Safe Handling Workflow
The following diagram illustrates the key steps and decision points for the safe handling of 2-
(Aminooxy)ethanol.
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Safe Handling Workflow for 2-(Aminooxy)ethanol

1. Preparation

2. Handling

3. Post-Handling

4. Waste Disposal

Emergency Response

Don Appropriate PPE

Prepare Work Area (Fume Hood, Spill Kit)

Inspect Chemical Container

Carefully Open Container

Transfer Chemical

Perform Experimental Procedure

Spill OccursSecurely Close Container Exposure Occurs

Clean Work Area

Decontaminate Equipment

Remove & Dispose of PPE

Wash Hands

Collect Waste in Labeled Container

Store Waste in Designated Area

Dispose via Approved Protocol

Follow Spill ProtocolFollow First-Aid Protocol

Seek Medical Attention

Click to download full resolution via product page

Caption: A flowchart outlining the safe handling process for 2-(Aminooxy)ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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